2-(4-Fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]ethyl]acetamide
• InChI: InChI=1S/C19H19F4N3O/c20-13-7-5-12(6-8-13)11-17(27)24-10-9-16-25-15-4-2-1-3-14(15)18(26-16)19(21,22)23/h5-8H,1-4,9-11H2,(H,24,27)
• InChI Key: SSOFCZGXRICFRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NC(=N2)CCNC(=O)CC3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C19H19F4N3O
• Molecular Weight: 381.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a trifluoromethyl group, and a tetrahydroquinazolin group. These groups are common in many pharmaceuticals and agrochemicals due to their unique physical and chemical properties.

Scientific Research Applications

Synthesis and Characterization

• Riadi et al. (2021) described an efficient process for the preparation of a new ethyl 2-((3-(4-fluorophenyl)-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio) acetate, a derivative synthesized using the S-arylation method. Characterized by NMR, Raman, and infrared spectroscopy, this compound exhibits potent cytotoxic activity against human cancer cell lines, indicating its potential as an anti-cancer agent (Riadi et al., 2021).

Antimicrobial and Antifungal Activities

• Yurttaş et al. (2020) synthesized new 3,4,5-trisubstituted 1,2,4-triazole derivatives starting from 8-hydroxyquinoline and ethyl 2-chloroacetate, which showed significant antimicrobial and antifungal activities, suggesting their use in combating microbial infections (Yurttaş et al., 2020).

Anti-Cancer Properties

• Mehta et al. (2019) synthesized a series of 2-(4-(2-chloroacetyl)piperazin-1-yl)-N-(2-(4-chlorophenyl)-4-oxoquinazolin-3(4H)-yl)acetamide derivatives and evaluated them for in vitro antimicrobial and anticancer activities. The results indicated significant antimicrobial activity and potential as anticancer molecules, demonstrating the importance of such compounds in pharmaceutical research (Mehta et al., 2019).

Antiplasmodial Properties

• Guan et al. (2005) investigated a series of derivatives of WR227825, including carbamate, carboxamide, and alkylamine derivatives, for their antimalarial activities. These derivatives showed high potency against Plasmodium falciparum and Plasmodium berghei, indicating the potential of these compounds in developing new antimalarial drugs (Guan et al., 2005).

Enzyme Inhibition and Molecular Docking Studies

• Riaz et al. (2020) conducted enzyme inhibition and molecular docking studies on new N-aryl/aralkyl derivatives of 1,2,4-triazole-derived heterocyclic compounds. These compounds exhibited significant enzyme inhibitory potentials, demonstrating their potential as lead molecules for future drug development (Riaz et al., 2020).